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Compound of Interest

Compound Name: BTZ

Cat. No.: B1192422 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety and precision

in the handling of potent compounds like Bortezomib (BTZ) is paramount. This guide provides

immediate, essential information for the safe operational use and disposal of Bortezomib in a

laboratory setting, establishing a foundation of trust and safety beyond the product itself.

Hazard Identification and Personal Protective
Equipment
Bortezomib is a cytotoxic agent that is fatal if swallowed, in contact with skin, or if inhaled.[1] It

can also cause damage to organs through prolonged or repeated exposure.[1] Therefore,

stringent adherence to safety protocols and the use of appropriate Personal Protective

Equipment (PPE) are critical to minimize exposure risk.

Recommended Personal Protective Equipment (PPE)
When handling Bortezomib, especially in powder form, the following PPE is mandatory:
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PPE Category Item Specification

Respiratory Protection Respirator

A NIOSH-approved N95 or

higher respirator is necessary

when handling the powder

outside of a containment

system. For situations with

potential for uncontrolled

release or unknown exposure

levels, a positive-pressure, air-

supplied respirator should be

used.[2]

Hand Protection Gloves

Double gloving with

chemotherapy-tested nitrile

gloves is required.[3][4] Gloves

should be changed regularly

and immediately if

contaminated.

Eye Protection
Safety Goggles and Face

Shield

Chemical splash goggles and

a face shield are necessary to

protect against splashes and

aerosols.[5]

Body Protection Protective Clothing

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs should be worn.[6]

A lab coat, apron, or other

disposable garment is also

recommended.[5]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn to prevent the

tracking of contaminants out of

the work area.[4]
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Operational Plan: Safe Handling and Preparation of
Bortezomib Solutions
All handling of Bortezomib powder and preparation of solutions must be conducted in a

designated controlled area, such as a certified Class II Biological Safety Cabinet (BSC) or a

chemical fume hood, to minimize inhalation exposure.[7]

Experimental Protocol: Preparation of a 10 mM Stock
Solution
This protocol outlines the steps for safely preparing a 10 mM stock solution of Bortezomib for

use in in vitro experiments.

Materials:

Bortezomib powder (CAS 179324-69-7)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical centrifuge tubes (1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Procedure:

Preparation of the Work Area:

Ensure the BSC or fume hood is clean and decontaminated.

Cover the work surface with a disposable, absorbent bench liner.

Assemble all necessary materials within the containment area.

Donning PPE:
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Put on all required PPE as listed in the table above before entering the controlled area.

Weighing the Bortezomib Powder:

Carefully weigh the desired amount of Bortezomib powder using an analytical balance

within the BSC or fume hood. For a 1 mL 10 mM stock solution, you will need 3.84 mg of

Bortezomib (Molecular Weight: 384.24 g/mol ).[8]

Use anti-static weighing paper or a weigh boat.

Close the primary container of Bortezomib powder immediately after weighing.

Solubilization:

Carefully transfer the weighed Bortezomib powder into a sterile conical tube.

Add the calculated volume of anhydrous DMSO to the tube. For 1 mL of a 10 mM solution,

add 1 mL of DMSO.

Cap the tube securely.

Vortex the solution until the Bortezomib is completely dissolved.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C or -80°C for long-term stability.

Disposal Plan
All materials contaminated with Bortezomib are considered hazardous waste and must be

disposed of according to institutional and local regulations for cytotoxic waste.

Sharps: Needles, syringes, and other contaminated sharps should be placed in a designated

sharps container for cytotoxic waste.
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Solid Waste: All disposable PPE (gloves, gowns, shoe covers), bench liners, and other

contaminated materials should be placed in a clearly labeled, leak-proof cytotoxic waste

container.

Liquid Waste: Unused Bortezomib solutions and contaminated solvents should be collected

in a designated hazardous waste container for chemical waste. Do not pour down the drain.

Quantitative Data for Bortezomib
The following table summarizes key quantitative data for Bortezomib:

Property Value Source

Molecular Weight 384.24 g/mol [8]

Melting Point 139-143 °C [9]

Solubility
3.3 to 3.8 mg/mL in water (pH

2-6.5)
[9]

Occupational Exposure Limit

(OEL)

0.5 µg/m³ (Takeda internal

value)
[10]

Experimental Workflow: Safe Handling of
Bortezomib
The following diagram illustrates the essential steps for the safe handling of Bortezomib in a

laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of Bortezomib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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